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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768

An In-depth Technical Guide to Ethyl Phenoxyacetate

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of ethyl phenoxyacetate. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Molecular Identity and Structure

Ethyl phenoxyacetate, also known as ethyl 2-phenoxyacetate, is an organic compound
classified as an ester of phenoxyacetic acid and ethanol.[1] Its chemical structure consists of
an ethyl group linked to a phenoxyacetate moiety.[1] This compound is typically a colorless to
pale yellow liquid with a pleasant, fruity, or floral odor.[1][2]

Chemical Identifiers:

IUPAC Name: ethyl 2-phenoxyacetate[3]

CAS Number: 2555-49-9[1][3][4][5]

Molecular Formula: C10H1203[1][4][5][6]

SMILES: CCOC(=0)COC1=CC=CC=C1[1][3]

InChl Key: MGZFVSUXQXCEHM-UHFFFAOY SA-N[1][3]
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Physicochemical Properties

The key quantitative properties of ethyl phenoxyacetate are summarized in the table below for
easy reference.

Property Value Source(s)
Molecular Weight 180.20 g/mol [31[7]
180.21 g/mol [5]

180.20324000 g/mol [6]

Appearance Colorless to pale yellow liquid [1][2]
Density 1.100 g/mL at 25 °C [5]
Boiling Point 251-253 °C at 760 mmHg [5]
136 °C at 19 mmHg [71[8]

Refractive Index n20/D 1.505

Flash Point 235.00 °F (113.00 °C) [6]
Solubility Limited solubility in water [1119]

Soluble in organic solvents

[1]9]

(e.g., ethanol, ether)

Synthesis Protocol Overview

Ethyl phenoxyacetate is prepared via a two-step process. The first step involves the synthesis
of the precursor, phenoxyacetic acid, followed by its esterification.

Experimental Protocol:

o Synthesis of Phenoxyacetic Acid: Phenoxyacetic acid is synthesized from the reaction of
phenol with monochloroacetic acid in an aqueous alkaline solution.[4]

« Esterification: The resulting phenoxyacetic acid is then esterified with ethanol.[1][4] This
reaction is typically carried out under azeotropic conditions to drive the reaction to
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completion by removing water, a byproduct of the esterification.[4]

While specific reaction conditions such as catalysts, temperature, and purification methods are
not fully detailed in the cited literature, the general workflow provides a basis for laboratory
synthesis.
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Caption: Synthesis workflow of Ethyl Phenoxyacetate from phenol and monochloroacetic
acid.

Applications and Chemical Reactivity

Ethyl phenoxyacetate is a versatile compound with several industrial applications.

e Fragrance and Flavors: Due to its pleasant floral scent, it is widely used as a fragrance
ingredient in perfumes, cosmetics, and other scented products.[2][9]

o Chemical Intermediate: It serves as a valuable intermediate in the synthesis of more
complex molecules, including pharmaceuticals and agrochemicals.[2][9]

e Solvent: It is also utilized as a solvent in various chemical processes.[1][2]

The compound undergoes reactions typical of esters. For instance, it can undergo cyanide ion-
catalyzed aminolysis with ammonia to produce the corresponding amide.[4] It can also be
hydrolyzed back to phenoxyacetic acid and ethanol under certain conditions.[1]

Safety and Handling

Ethyl phenoxyacetate is considered an irritant and has low toxicity.[1][5] Standard laboratory
safety precautions should be observed.

o Personal Protective Equipment (PPE): Use of eye shields, gloves, and an appropriate dust
mask (e.g., N95) is recommended.

o Storage: The compound is stable under normal temperatures and pressures.[2] It should be
stored in a cool, dry place in a tightly sealed container.[2] It is classified as a combustible
liquid.

» Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[2]
Hazardous decomposition products include carbon monoxide and carbon dioxide.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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